Cas no 100326-46-3 (4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl)

• Product Name: 4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl
• CAS No: 100326-46-3
• MF: C₉H₁₈NO₂
• MW: 189.349471569061
• CID: 138154
• PubChem ID: 24872294
• Update Time: 2025-04-19

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyl-3,3,4,5,5-d5-oxy,4-hydroxy-2,2,6,6-tetra(methyl-d3)- (9CI)
• 4-Hydroxy-Tempo, Free Radical
• 4-HYDROXY-TEMPO, FREE RADICAL, [D17]
• [2H17]4-hydroxy-2,2,6,6-tetramethylpiperidine 1-oxyl
• < 2H17> 4-hydroxy-2,2,6,6-tetramethylpiperidine 1-oxyl
• 487686_ALDRICH
• 4-hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl
• 4-Hydroxy-TEMPO-d17
• CTK8F6053
• I14-40058
• TEMPOL-d17
• CID 16213359
• {4-Hydroxy-2,2,6,6-tetrakis[(~2~H_3_)methyl](~2~H_5_)piperidin-1-yl}oxidanyl
• HY-100561S1
• 100326-46-3
• CS-0566755
• 4-Hydroxy-TEMPO-d17, 97 atom % D, 95% (CP)
• 1-Piperidinyl-3,3,4,5,5-d5-oxy, 4-hydroxy-2,2,6,6-tetra(methyl-d3)-
• AKOS015910643
• 3,3,4,5,5-pentadeuterio-1-$l^{1}
• DTXSID90583897
• DA-68040
• 4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl

• MDL： MFCD00190466
• Inchi： 1S/C9H18NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h7,11H,5-6H2,1-4H3/i1D3,2D3,3D3,4D3,5D2,6D2,7D
• InChI Key： UZFMOKQJFYMBGY-DEMDKEALSA-N
• SMILES： OC1([2H])C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1([2H])[2H])[O] |^1:28|

Computed Properties

• Exact Mass: 207.35485
• Monoisotopic Mass: 189.240458498g/mol
• Isotope Atom Count: 17
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 69-71 °C (lit.)
• PSA: 43.7
• LogP: 1.28370
• Solubility: Not determined

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-oxyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Safety Term：WGK Germany 3
• Storage Condition：0-6°C